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Compound of Interest

Compound Name: Alphostatin

Cat. No.: B15575761 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – [Date] – For researchers and drug development professionals investigating

cellular signaling and phosphate metabolism, Alphostatin, a novel oligopeptide, presents a

targeted approach to inhibiting alkaline phosphatase activity. This document provides an

overview of commercially available Alphostatin suppliers, detailed application notes, and

experimental protocols to facilitate its use in a laboratory setting.

Alphostatin, an oligopeptide with the sequence L-isoleucyl-L-isoleucyl-O-phosphono-L-seryl-L-

glutaminyl-L-glutamic acid, is a natural product isolated from Bacillus megaterium.[1] It

functions as a potent inhibitor of alkaline phosphatase, a ubiquitous enzyme involved in the

dephosphorylation of various substrates. This inhibitory action makes Alphostatin a valuable

tool for studying the roles of alkaline phosphatase in numerous biological processes.

Commercially Available Alphostatin Suppliers
Several chemical suppliers offer Alphostatin for research purposes. Investigators should

inquire with these vendors for product specifications, purity, and availability.
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Supplier CAS Number

MedKoo Biosciences 90119-88-3

MedchemExpress 90119-88-3

TargetMol 90119-88-3

Application Notes
Alphostatin is primarily utilized as an inhibitor of alkaline phosphatase in a variety of in vitro

and cell-based assays. Its specific mechanism of action allows for the targeted investigation of

pathways regulated by protein phosphorylation.

Key Applications:

Enzyme Kinetics Studies: Elucidate the kinetic parameters of alkaline phosphatase inhibition.

Signaling Pathway Analysis: Investigate the role of alkaline phosphatase in specific signaling

cascades.

Cell-Based Assays: Modulate alkaline phosphatase activity in cellular models to study its

effect on cell proliferation, differentiation, and apoptosis.

Drug Discovery: Screen for novel therapeutic agents that target alkaline phosphatase.

Experimental Protocols
The following are generalized protocols for common experiments involving Alphostatin.

Researchers should optimize these protocols for their specific experimental systems.

Alkaline Phosphatase Inhibition Assay
This protocol outlines a basic in vitro assay to determine the inhibitory activity of Alphostatin
against a purified alkaline phosphatase enzyme.

Materials:

Alphostatin
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Purified alkaline phosphatase (e.g., bovine intestinal or calf intestinal)

p-Nitrophenyl phosphate (pNPP) substrate

Assay buffer (e.g., 1 M Diethanolamine, 0.5 mM MgCl₂, pH 9.8)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of Alphostatin in an appropriate solvent (e.g., sterile water or

DMSO).

Perform serial dilutions of the Alphostatin stock solution to create a range of inhibitor

concentrations.

In a 96-well plate, add the alkaline phosphatase enzyme to the assay buffer.

Add the different concentrations of Alphostatin to the wells containing the enzyme and

buffer. Include a control well with no inhibitor.

Pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding the pNPP substrate to all wells.

Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

Measure the absorbance of the product (p-nitrophenol) at 405 nm using a microplate reader.

Calculate the percentage of inhibition for each Alphostatin concentration relative to the

control.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration.

Visualization of Experimental Workflow
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Fig. 1: Workflow for an in vitro alkaline phosphatase inhibition assay.

Signaling Pathway Modulation
Alphostatin's inhibition of alkaline phosphatase can be used to study its impact on various

signaling pathways. By preventing the dephosphorylation of key signaling molecules,

Alphostatin can help to elucidate the role of phosphorylation in pathway activation or

deactivation.

Generic Signaling Pathway

Mechanism of Action

Receptor

Kinase

Ligand Binding

Phosphorylated Substrate (Active)

Phosphorylation

Downstream EffectorAlkaline Phosphatase

Substrate (Inactive)

Dephosphorylation

Cellular Response

Alphostatin

Inhibits

Click to download full resolution via product page

Fig. 2: Alphostatin inhibits dephosphorylation of active signaling molecules.
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By inhibiting alkaline phosphatase, Alphostatin maintains the phosphorylated (and often

active) state of substrate proteins, thereby sustaining the downstream cellular response. This

allows researchers to dissect the temporal dynamics of signaling events that are regulated by

phosphorylation.

Disclaimer: This document is intended for research use only. Alphostatin is not for human or

veterinary use. Researchers should consult the safety data sheet (SDS) provided by the

supplier before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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